N-(2,4-dimethylphenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C24H25N3O3/c1-16-9-10-20(17(2)13-16)25-24(30)23(29)19-14-27(21-8-4-3-7-18(19)21)15-22(28)26-11-5-6-12-26/h3-4,7-10,13-14H,5-6,11-12,15H2,1-2H3,(H,25,30)
• InChI Key: BRSVUTWNGXASPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCC4)C
• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide is a useful research compound. Its molecular formula is C24H25N3O3 and its molecular weight is 403.482. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Memory Enhancement and Cognitive Function

Studies have shown that compounds similar to N-(2,4-dimethylphenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide demonstrate potential in enhancing memory and cognitive functions. For instance, N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide (DM-9384) has been found to improve learning and memory in rats through various models, suggesting an ability to enhance cognitive functions (Sakurai et al., 1989). Additionally, DM-9384 has been identified to increase the turnover of components of the GABAergic system in the rat cerebral cortex, indicating a biochemical effect that could underlie its cognitive-enhancing properties (Watabe et al., 1993).

Antiallergic Properties

Research into N-(pyridin-4-yl)-(indol-3-yl)acetamides has highlighted their potential as novel antiallergic compounds. One study identified a compound from this series that was significantly more potent than astemizole in an ovalbumin-induced histamine release assay, showcasing its antiallergic potency (Cecilia Menciu et al., 1999).

Nootropic Agent Determination

A high-performance liquid chromatographic method was developed for determining a novel nootropic agent, N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide, in human serum and urine. This method supports the pharmacokinetic studies of similar compounds in humans, demonstrating the drug's bioavailability and clearance rates (Fujimaki et al., 1988).

Guanidine Derivatives and Structural Analysis

The synthesis and structure of guanidine derivatives, including N-(2-dimethylamino-4-oxo-7,8-diphenyl-4,6-dihydropyrrolo[l,2-a]pyrimidin-6-ylidene)acetamide, have been explored. X-ray structure determination of these compounds contributes to the understanding of their chemical properties and potential applications in pharmaceuticals (Banfield et al., 1987).

Metabolite Investigation

The metabolites of N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide in human urine were investigated, revealing extensive metabolism and identification of ten metabolites. This study provides insights into the drug's metabolism and potential side effects or interactions (Fujimaki et al., 1990).